BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 4-Methyl-5-
hitropicolinic Acid in Pharmaceutical Synthesis

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

4-Methyl-5-nitro-2-
Compound Name: o S
pyridinecarboxylic acid

cat. No.: B1337690

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-5-nitropicolinic acid is a versatile pyridine-based building block increasingly utilized in
the synthesis of complex pharmaceutical ingredients. Its strategic functionalization, featuring a
carboxylic acid, a methyl group, and a nitro group on a pyridine scaffold, allows for diverse
chemical modifications, making it a valuable precursor for targeted therapeutics, particularly in
oncology. The nitro group can be readily reduced to an amine, providing a key reactive site for
amide bond formation, a cornerstone of many drug syntheses. This document provides detailed
application notes and experimental protocols for the use of 4-Methyl-5-nitropicolinic acid in the
synthesis of kinase inhibitors, with a focus on the multi-kinase inhibitor Regorafenib.

Application: Synthesis of Regorafenib Precursor

4-Methyl-5-nitropicolinic acid serves as a key starting material for the synthesis of the
picolinamide core of Regorafenib, a multi-kinase inhibitor approved for the treatment of various
cancers. The synthetic strategy involves the initial formation of an amide bond, followed by the
reduction of the nitro group to an amine, which is then further functionalized.

Diagram: Synthetic Workflow for a Regorafenib
Precursor
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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